![molecular formula C23H21N3O2 B2478310 1,3-bis(4-methylbenzyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione CAS No. 902961-42-6](/img/structure/B2478310.png)
1,3-bis(4-methylbenzyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione
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Description
1,3-bis(4-methylbenzyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione, also known as BM-573, is a synthetic compound that belongs to the pyrido[2,3-d]pyrimidine family. It has been extensively studied for its potential therapeutic applications in cardiovascular diseases, cancer, and inflammation.
Scientific Research Applications
Synthesis and Structural Analysis
- Unique Chlorine Effect in Synthesis : A study highlighted the synthesis of 1,3-bis(4-methylbenzyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione derivatives, emphasizing a unique chlorine effect in their synthesis and noting their potential anti-HIV activity (Malik, Singh, & Kumar, 2006).
- Efficient Synthesis of Novel Derivatives : Another research focused on the efficient synthesis of novel 2,4-disubstituted derivatives, using ethyl 2-(benzylamino)acetate or ethyl 2-(4-methoxybenzylamino)acetate in the condensation process (El Bouakher, Prié, Aadil, Akssira, & Viaud-Massuard, 2013).
- Structural and Spectral Exploration : The synthesis of (hydroxybenzoyl)pyrido[2,3-d]pyrimidine heterocycle derivatives was reported, providing insights into their chemical structure, spectral characteristics, and computational exploration (Ashraf et al., 2019).
Crystal Structure and Analysis
- Crystal Structure Determination : A study determined the crystal structure of a similar compound, 5-methyl-1,3-bis(3-nitrobenzyl)pyrimidine-2,4(1H,3H)-dione, providing insights into its molecular structure and intermolecular interactions (Etsè, Lamela, Zaragoza, & Pirotte, 2020).
Biopharmaceutical Properties
- ADME Properties Analysis : Research on the straightforward synthesis of pyrido[2,3-d]pyrimidine-2,4(1H,3H)-diones revealed significant variation in their biopharmaceutical properties, reflected by a broad range in solubility values, permeability coefficients, and in vitro-predicted human in vivo intrinsic clearance values (Jatczak et al., 2014).
Computational and Molecular Docking Studies
- Computational Study for Drug Discovery : An experimental and computational study of pyrimidine-based bis-uracil derivatives was conducted, assessing their potential for optical, nonlinear optical, and drug discovery applications, including antimicrobial activities and molecular docking (Mohan et al., 2020).
properties
IUPAC Name |
1,3-bis[(4-methylphenyl)methyl]pyrido[2,3-d]pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21N3O2/c1-16-5-9-18(10-6-16)14-25-21-20(4-3-13-24-21)22(27)26(23(25)28)15-19-11-7-17(2)8-12-19/h3-13H,14-15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMRQJENPXVXESG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CN2C3=C(C=CC=N3)C(=O)N(C2=O)CC4=CC=C(C=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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